N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H15NO2S/c1-10-5-6-13(17-2)12(8-10)15-14(16)9-11-4-3-7-18-11/h3-8H,9H2,1-2H3,(H,15,16)
• InChI Key: SLQTYDDZDMJSGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=CC=CS2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide, also known as TAK-915, is a novel drug compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. TAK-915 is a selective antagonist of the GABA-A alpha 5 receptor, which is believed to play a key role in cognitive function.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide is a selective antagonist of the GABA-A alpha 5 receptor, which is primarily expressed in the hippocampus and plays a key role in cognitive function. By blocking the activity of this receptor, this compound is believed to enhance cognitive function and improve memory.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia, with no significant adverse effects on locomotor activity or anxiety levels. This compound has also been shown to increase the activity of neurons in the hippocampus, which is consistent with its mechanism of action.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide is its selectivity for the GABA-A alpha 5 receptor, which reduces the risk of off-target effects and improves its safety profile. However, one limitation of this compound is its relatively short half-life, which requires frequent dosing in preclinical studies.

Future Directions

Future research on N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide could focus on its potential therapeutic applications in other cognitive disorders, such as Parkinson's disease and Huntington's disease. Additionally, further studies could investigate the optimal dosing regimen and potential drug interactions with other medications. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide involves a multi-step process that starts with the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thiophenecarbonyl chloride. This intermediate is then reacted with 2-amino-5-methylphenol to form the corresponding amide. Finally, the amide is reacted with 2-bromoacetyl chloride to form this compound.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-(2-thienyl)acetamide has been the subject of extensive scientific research, with a focus on its potential therapeutic applications in the treatment of cognitive disorders. Preclinical studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and schizophrenia.